4-amino-N-(3-chloro-4-fluorobenzyl)-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide

• Molecular Formula: C22H22ClFN6O
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 4-amino-N-[(3-chloro-4-fluorophenyl)methyl]-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H22ClFN6O/c23-18-12-15(6-7-19(18)24)13-26-21(31)17-14-27-22(28-20(17)25)30-10-8-29(9-11-30)16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2,(H,26,31)(H2,25,27,28)
• InChI Key: AFSYQEVMNCSWAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=C(C(=N3)N)C(=O)NCC4=CC(=C(C=C4)F)Cl

Description

4-amino-N-[(3-chloro-4-fluorophenyl)methyl]-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide is a complex organic compound that belongs to the class of pyrimidine derivatives. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with various functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of 4-amino-N-[(3-chloro-4-fluorophenyl)methyl]-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide involves multiple steps, starting with the preparation of the pyrimidine core. The synthetic route typically includes:

Formation of the Pyrimidine Core: This is achieved through the condensation of appropriate precursors under controlled conditions.

Substitution Reactions:

Final Coupling: The final step involves coupling the pyrimidine core with the 4-phenylpiperazin-1-yl group to form the desired compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often utilizing advanced techniques such as high-performance liquid chromatography (HPLC) for purification.

Chemical Reactions Analysis

4-amino-N-[(3-chloro-4-flu